Cas no 941872-90-8 (2-(naphthalen-2-yloxy)-N-3-(2-oxopiperidin-1-yl)phenylacetamide)

• Product Name: 2-(naphthalen-2-yloxy)-N-3-(2-oxopiperidin-1-yl)phenylacetamide
• CAS No: 941872-90-8
• MF: C₂₃H₂₂N₂O₃
• MW: 374.432385921478
• CID: 5499357
• PubChem ID: 7687592
• Update Time: 2025-06-29

2-(naphthalen-2-yloxy)-N-3-(2-oxopiperidin-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(naphthalen-2-yloxy)-N-(3-(2-oxopiperidin-1-yl)phenyl)acetamide
• 941872-90-8
• AKOS024466789
• VU0498855-1
• F2784-0359
• 2-(naphthalen-2-yloxy)-N-[3-(2-oxopiperidin-1-yl)phenyl]acetamide
• 2-naphthalen-2-yloxy-N-[3-(2-oxopiperidin-1-yl)phenyl]acetamide
• 2-(naphthalen-2-yloxy)-N-3-(2-oxopiperidin-1-yl)phenylacetamide

• Inchi： 1S/C23H22N2O3/c26-22(16-28-21-12-11-17-6-1-2-7-18(17)14-21)24-19-8-5-9-20(15-19)25-13-4-3-10-23(25)27/h1-2,5-9,11-12,14-15H,3-4,10,13,16H2,(H,24,26)
• InChI Key： OYALXNDJGCFFGC-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C1C=CC=C(C=1)NC(COC1=CC=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 374.16304257g/mol
• Monoisotopic Mass: 374.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-(naphthalen-2-yloxy)-N-3-(2-oxopiperidin-1-yl)phenylacetamide

Compound CAS No 941872-90-8: 2-(naphthalen-2-yloxy)-N-3-(2-oxopiperidin-1-yl)phenylacetamide

The compound with CAS No 941872-90-8, named 2-(naphthalen-2-yloxy)-N-3-(2-oxopiperidin-1-yl)phenylacetamide, is a complex organic molecule that has garnered significant attention in the field of organic synthesis and drug discovery. This compound is characterized by its unique structure, which incorporates a naphthoxy group, a piperidine ring, and an acetamide functional group. The combination of these structural elements makes it a promising candidate for various applications in the pharmaceutical and chemical industries.

Recent studies have highlighted the potential of naphthalen-2-yloxy derivatives in modulating cellular pathways and exhibiting bioactivity. The naphthoxy group, a derivative of naphthalene, is known for its aromatic stability and ability to participate in π–π interactions, which are crucial for molecular recognition in biological systems. This feature makes the compound a strong contender for use in drug design, particularly in targeting specific proteins or enzymes.

The piperidine ring in the molecule adds another layer of complexity and functionality. Piperidine is a six-membered amine-containing ring that can exist in different conformations, providing flexibility for interactions with biological targets. The presence of the oxo group (a ketone) on the piperidine ring further enhances its reactivity and potential for forming hydrogen bonds, which are essential for binding to biomolecules such as proteins or nucleic acids.

One of the most recent advancements involving this compound is its role in the development of targeted drug delivery systems. Researchers have explored the use of naphthalen-2-yloxy derivatives as carriers for therapeutic agents due to their ability to enhance solubility and bioavailability. This property is particularly valuable in the formulation of drugs that are otherwise poorly soluble in aqueous solutions.

Moreover, the acetamide group in the molecule plays a critical role in stabilizing the overall structure and enhancing its pharmacokinetic properties. Acetamides are known for their ability to improve drug absorption and reduce toxicity, making them ideal candidates for oral drug delivery.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and oxidation steps. The synthesis strategy often involves the use of readily available starting materials such as naphthol derivatives and piperidine precursors, making it feasible for large-scale production.

Recent research has also focused on the bioactivity profiling of this compound. Studies have shown that it exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential use as an anti-inflammatory agent. Additionally, preliminary toxicity studies indicate that the compound has a favorable safety profile, with minimal adverse effects at therapeutic concentrations.

The integration of these functional groups into a single molecule provides a platform for further modifications to optimize its pharmacological properties. For instance, substituting different groups on the naphthoxy or piperidine rings could lead to compounds with enhanced potency or selectivity for specific targets.

In conclusion, CAS No 941872-90-8, or 2-(naphthalen-2-yloxy)-N-3-(2-oxopiperidin-1-yl)phenylacetamide, represents a significant advancement in organic chemistry and drug discovery. Its unique structure, combined with promising bioactivity and favorable pharmacokinetic properties, positions it as a valuable tool for developing innovative therapeutic agents.